![molecular formula C20H23NO2 B304489 10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione](/img/structure/B304489.png)
10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of azatricyclo compounds and is known to exhibit a broad range of biological activities.
Mechanism of Action
The exact mechanism of action of 10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters in the central nervous system. It has been shown to interact with the GABAergic and glutamatergic systems, which are known to play a crucial role in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a broad range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in the brain, which are known to contribute to the development of various neurological disorders. It has also been shown to enhance the levels of various neurotransmitters such as GABA, serotonin, and dopamine, which are known to play a crucial role in the regulation of mood, anxiety, and stress.
Advantages and Limitations for Lab Experiments
The advantages of using 10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione in lab experiments include its potent therapeutic effects, its broad range of biological activities, and its relatively low toxicity. However, the limitations of using this compound in lab experiments include its complex synthesis process, its high cost, and its limited availability.
Future Directions
There are several future directions that could be explored in the field of scientific research related to 10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione. These include:
1. Further investigation of its potential therapeutic applications in the treatment of various neurological disorders.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Investigation of its potential use as a neuroprotective agent.
4. Exploration of its potential use in the treatment of various types of cancer.
5. Investigation of its potential use in the development of novel drug delivery systems.
6. Investigation of its potential use in the development of novel imaging agents for diagnostic purposes.
7. Investigation of its potential use in the development of novel biomaterials for tissue engineering applications.
8. Investigation of its potential use in the development of novel biosensors for diagnostic purposes.
9. Investigation of its potential use in the development of novel theranostic agents.
10. Exploration of its potential use in the development of novel nanomaterials for various applications.
Synthesis Methods
The synthesis of 10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 2-phenylethylamine with cyclohexanone in the presence of a catalyst. The reaction mixture is then subjected to various purification steps to obtain the final product.
Scientific Research Applications
The potential therapeutic applications of 10-(1-Methylethylidene)-4-(2-phenylethyl)-4-azatricyclo[5.2.1.0~2,6~]decane-3,5-dione have been extensively studied in recent years. This compound has been shown to exhibit significant anti-inflammatory, analgesic, and anticonvulsant activities. It has also been investigated for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
Molecular Formula |
C20H23NO2 |
---|---|
Molecular Weight |
309.4 g/mol |
IUPAC Name |
4-(2-phenylethyl)-10-propan-2-ylidene-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
InChI |
InChI=1S/C20H23NO2/c1-12(2)16-14-8-9-15(16)18-17(14)19(22)21(20(18)23)11-10-13-6-4-3-5-7-13/h3-7,14-15,17-18H,8-11H2,1-2H3 |
InChI Key |
RNHYQCCLWKGTBH-UHFFFAOYSA-N |
SMILES |
CC(=C1C2CCC1C3C2C(=O)N(C3=O)CCC4=CC=CC=C4)C |
Canonical SMILES |
CC(=C1C2CCC1C3C2C(=O)N(C3=O)CCC4=CC=CC=C4)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.